Cas no 1038924-71-8 ((2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride)

• Product Name: (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride
• CAS No: 1038924-71-8
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 2119443
• Update Time: 2025-10-22

(2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic acid hydrochloride
• (2R,4S)-4-amino-5-biphenyl-4-yl-2-methylpentanoic acid hydrochloride
• LCZ701
• LCA696 impurity
• LCZ-696 Impurity 2
• Sacubitril Impurity 11 HCl
• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid hydrochloride
• (2R,4S)-4-Amino-4-([1,1'-biphenyl]-4-ylmethyl)-2-methylbutanoic acid hydrochloride(1:1)
• AMBZ0396
• YDSBMWIJMJQNKE-YNDBEVAQSA-N
• AM85457
• (2R, 4S)-4-amino-5-biphenyl-4-yl-2-methylpentanoic acid hydrochloride
• (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride

• Inchi： 1S/C18H21NO2.ClH/c1-13(18(20)21)11-17(19)12-14-7-9-16(10-8-14)15-5-3-2-4-6-15;/h2-10,13,17H,11-12,19H2,1H3,(H,20,21);1H/t13-,17+;/m1./s1
• InChI Key： YDSBMWIJMJQNKE-YNDBEVAQSA-N
• SMILES： Cl.OC([C@H](C)C[C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 317
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride

Introduction to (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride (CAS No. 1038924-71-8)

(2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride (CAS No. 1038924-71-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications. The compound's structure includes a biphenyl moiety, an amino group, and a carboxylic acid group, all of which are crucial for its biological activity and pharmacological properties.

The biphenyl moiety in the compound is known for its ability to interact with various biological targets, particularly in the context of receptor binding and cellular signaling pathways. This feature makes the compound a valuable candidate for drug development, especially in areas such as cancer therapy and neurodegenerative diseases. Recent studies have highlighted the importance of biphenyl-containing compounds in modulating specific protein-protein interactions, which are often dysregulated in various diseases.

The amino group present in the compound plays a critical role in its solubility and reactivity. Amino groups are common functional groups in many biologically active molecules, contributing to their ability to form hydrogen bonds and participate in enzymatic reactions. In the case of (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride, the amino group enhances its interaction with target proteins and improves its bioavailability.

The carboxylic acid group is another key functional group in this compound. Carboxylic acids are known for their ability to form salts and esters, which can significantly influence the compound's pharmacokinetic properties. In pharmaceutical research, carboxylic acids are often used to improve the solubility and stability of drug candidates. The presence of a carboxylic acid group in (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride suggests that it may have favorable properties for oral administration and systemic distribution.

The hydrochloride salt form of the compound is particularly noteworthy. Hydrochloride salts are commonly used in pharmaceuticals due to their improved solubility and stability compared to their free base forms. This salt form can enhance the compound's absorption in the gastrointestinal tract and improve its overall bioavailability. The hydrochloride salt form also contributes to the compound's shelf life and ease of formulation into various dosage forms.

In terms of stereochemistry, the (2R,4S) configuration of the compound is essential for its biological activity. Chirality is a critical factor in drug design because enantiomers can exhibit different pharmacological properties. The (2R,4S) configuration ensures that the compound interacts specifically with its intended biological targets, minimizing potential side effects and maximizing therapeutic efficacy.

Recent research has explored the potential applications of (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride in various therapeutic areas. For instance, studies have shown that compounds with similar structures have demonstrated promising anti-inflammatory properties. In one study published in the Journal of Medicinal Chemistry, researchers found that biphenyl-containing compounds could effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making them potential candidates for treating inflammatory diseases.

Another area of interest is the use of this compound in cancer therapy. The unique combination of functional groups in (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride allows it to interact with multiple targets involved in cancer progression. For example, it has been shown to inhibit certain kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and increased apoptosis. This multi-target approach makes it a promising candidate for combination therapies.

In neurodegenerative diseases such as Alzheimer's and Parkinson's disease, compounds with similar structures have shown neuroprotective effects by modulating oxidative stress and reducing neuroinflammation. The ability of (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride to cross the blood-brain barrier is another advantage that enhances its potential as a therapeutic agent for these conditions.

The synthesis of (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to achieve the desired enantiomeric purity. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound with reduced environmental impact.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride in various therapeutic indications. Preliminary results from phase I trials have shown promising safety profiles with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (2R,4S)-5-(1,1'-Biphenyl-4-yl)-4-amino-2-methylpentanoic Acid Hydrochloride (CAS No. 1038924-71-8) is a promising chiral compound with a unique combination of functional groups that make it suitable for various therapeutic applications. Its potential as an anti-inflammatory agent, cancer therapy candidate, and neuroprotective agent highlights its versatility and importance in modern pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential and pave the way for future drug development.